Cas no 735-46-6 (Hamaudol)

Hamaudol structure
Hamaudol structure
Product Name:Hamaudol
CAS No:735-46-6
MF:C15H16O5
MW:276.2845
CID:565030
PubChem ID:164722
Update Time:2024-10-27

Hamaudol Chemical and Physical Properties

Names and Identifiers

    • 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,3,4-dihydro-3,5-dihydroxy-2,2,8-trimethyl-, (3S)-
    • (3S)-3,5-dihydroxy-2,2,8-trimethyl-3,4-dihydropyrano[3,2-g]chromen-6-one
    • hamaudol
    • C17483
    • 2H,6H-Benzo(1,2-b:5,4-b')dipyran-6-one, 3,4-dihydro-3,5-dihydroxy-2,2,8-trimethyl-, (S)-
    • (7S)-5,7-DIHYDROXY-2,8,8-TRIMETHYL-4H,6H,7H,8H-PYRANO[3,2-G]CHROMEN-4-ONE
    • 735-46-6
    • AKOS040760442
    • Q-100941
    • (S)-3,5-Dihydroxy-2,2,8-trimethyl-3,4-dihydro-2H,6H-pyrano[3,2-g]chromen-6-one
    • DTXSID20223719
    • HY-N6891
    • CHEBI:81123
    • Q27155079
    • MS-23924
    • CS-0100499
    • (S)-5,7-Dihydroxy-2,8,8-trimethyl-7,8-dihydropyrano[3,2-g]chromen-4(6H)-one
    • CHEMBL2059288
    • (3'S)-(-)-Hamaudol
    • (3S)-3,5-dihydroxy-2,2,8-trimethyl-3,4-dihydropyrano(3,2-g)chromen-6-one
    • DA-74002
    • DTXCID00146210
    • GLXC-19151
    • G17088
    • Hamaudol
    • Inchi: 1S/C15H16O5/c1-7-4-9(16)13-11(19-7)6-10-8(14(13)18)5-12(17)15(2,3)20-10/h4,6,12,17-18H,5H2,1-3H3/t12-/m0/s1
    • InChI Key: VOTLUFSYIRHICX-LBPRGKRZSA-N
    • SMILES: O1C2C([H])=C3C(C(C([H])=C(C([H])([H])[H])O3)=O)=C(C=2C([H])([H])[C@@]([H])(C1(C([H])([H])[H])C([H])([H])[H])O[H])O[H]

Computed Properties

  • Exact Mass: 276.09977361 g/mol
  • Monoisotopic Mass: 276.09977361 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 276.28
  • XLogP3: 2.1
  • Topological Polar Surface Area: 76

Experimental Properties

  • Color/Form: Powder

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